Rel-(3a'R,6a'S)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride

Specification

• CAS No.: 2172270-22-1
• Molecular Formula: C9H16ClNO
• Molecular Weight: 189.68
• IUPAC Name: (3aR,6aS)-spiro[1,2,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-3,1'-cyclobutane];hydrochloride
• Standard InChI: InChI=1S/C9H15NO.ClH/c1-2-9(3-1)6-10-8-5-11-4-7(8)9;/h7-8,10H,1-6H2;1H/t7-,8+;/m0./s1
• Standard InChI Key: SHUUIKURHRKIAK-KZYPOYLOSA-N
• SMILES: C1CC2(C1)CNC3C2COC3.Cl

Introduction

Rel-(3a'R,6a'S)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride is a complex organic compound with a unique molecular structure. It is a hydrochloride salt of a spiro compound, which consists of a cyclobutane ring connected to a furo[3,4-b]pyrrole moiety. This compound is identified by its PubChem CID 132398606 and CAS number 2172270-22-1.

Molecular Formula and Weight

• Molecular Formula: C₉H₁₆ClNO

• Molecular Weight: 189.68 g/mol.

Structural Identifiers

• InChI: InChI=1S/C9H15NO.ClH/c1-2-9(3-1)6-10-8-5-11-4-7(8)9;/h7-8,10H,1-6H2;1H/t7-,8+;/m0./s1

• InChIKey: SHUUIKURHRKIAK-KZYPOYLOSA-N

• SMILES: C1CC2(C1)CN[C@H]3[C@@H]2COC3.Cl.

Synonyms

• Rel-(3a'R,6a'S)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride

• (3aR,6aS)-spiro[1,2,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-3,1'-cyclobutane];hydrochloride

• rac-(3'aR,6'aS)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride.

Data Table: Key Information

Property	Description
Molecular Formula	C₉H₁₆ClNO
Molecular Weight	189.68 g/mol
CAS Number	2172270-22-1
PubChem CID	132398606
InChI	InChI=1S/C9H15NO.ClH/c1-2-9(3-1)6-10-8-5-11-4-7(8)9;/h7-8,10H,1-6H2;1H/t7-,8+;/m0./s1
InChIKey	SHUUIKURHRKIAK-KZYPOYLOSA-N
SMILES	C1CC2(C1)CN[C@H]3[C@@H]2COC3.Cl
Synonyms	Rel-(3a'R,6a'S)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride, (3aR,6aS)-spiro[1,2,3a,4,6,6a-hexahydrofuro[3,4-b]pyrrole-3,1'-cyclobutane];hydrochloride, rac-(3'aR,6'aS)-hexahydrospiro[cyclobutane-1,3'-furo[3,4-b]pyrrole] hydrochloride